Cas no 450340-13-3 (N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2-phenylbutanamide)

• Product Name: N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2-phenylbutanamide
• CAS No: 450340-13-3
• MF: C₁₉H₂₅N₃OS
• MW: 343.486303091049
• CID: 6251823
• PubChem ID: 3390693
• Update Time: 2025-10-31

N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2-phenylbutanamide
• N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-phenylbutanamide
• N-(2-(tert-butyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-phenylbutanamide
• AKOS024582020
• F0541-1190
• SR-01000569546-1
• Oprea1_189200
• EU-0095229
• 450340-13-3
• N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-2-phenylbutanamide
• SR-01000569546

• Inchi： 1S/C19H25N3OS/c1-5-14(13-9-7-6-8-10-13)18(23)20-17-15-11-24-12-16(15)21-22(17)19(2,3)4/h6-10,14H,5,11-12H2,1-4H3,(H,20,23)
• InChI Key： VMKUFZNIUXKXIC-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C(C1C=CC=CC=1)CC)=O)N(C(C)(C)C)N=2

Computed Properties

• Exact Mass: 343.17183360g/mol
• Monoisotopic Mass: 343.17183360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.2Ų

Additional information on N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2-phenylbutanamide

Professional Introduction to N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2-phenylbutanamide (CAS No. 450340-13-3)

N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-2-phenylbutanamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 450340-13-3, belongs to a class of heterocyclic molecules that have been extensively studied for their pharmacological significance. The presence of both thieno[3,4-c]pyrazole and phenylbutanamide moieties in its structure suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The thieno[3,4-c]pyrazole scaffold is a fused heterocyclic system that combines a thiophene ring with a pyrazole ring. This particular arrangement has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The 2-tert-butyl substituent on the thieno[3,4-c]pyrazole ring not only enhances the steric bulk of the molecule but also influences its electronic properties, potentially affecting its binding affinity to biological targets. This modification is often employed in drug design to improve metabolic stability and reduce toxicity.

The phenylbutanamide portion of the molecule introduces a polar amide group adjacent to a phenyl ring. Amide functionalities are well-known for their ability to form hydrogen bonds, which can be crucial for the interactions between a drug molecule and its target protein or enzyme. The phenyl ring, on the other hand, can engage in hydrophobic interactions and π-stacking interactions, further modulating the compound's binding characteristics. The combination of these two moieties in N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-2-phenylbutanamide creates a structurally diverse entity with the potential for multiple modes of action.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of such complex molecules with greater accuracy. Studies have indicated that the thieno[3,4-c]pyrazole core of N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-2-phenylbutanamide can interact with various biological targets through both polar and non-polar interactions. The 2-tert-butyl group appears to play a critical role in positioning the molecule correctly within the binding site, while the phenylbutanamide moiety contributes to stable interactions through hydrogen bonding networks.

In vitro studies have begun to uncover the potential pharmacological effects of N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-2-phenylbutanamide. Initial research suggests that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, preliminary data indicate that it could interfere with the activity of enzymes involved in inflammation pathways by modulating the expression of key signaling molecules. Additionally, its structural features may allow it to interact with receptors or ion channels relevant to neurological disorders.

The synthesis of N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-2-phenylbutanamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the thieno[3,4-c]pyrazole core typically involves cyclization reactions followed by functional group transformations to introduce the desired substituents. The subsequent attachment of the phenylbutanamide moiety often requires protective group strategies to prevent unwanted side reactions during synthesis.

One of the key challenges in working with such complex molecules is achieving optimal solubility and bioavailability. The presence of multiple heterocyclic rings and polar functional groups can make the compound poorly soluble in common solvents used in biological assays. Researchers are exploring various strategies to improve solubility without compromising biological activity. These include derivatization with lipophilic groups or employing prodrug approaches that enhance solubility while releasing the active compound inside target cells.

As research continues to evolve, new methodologies are being developed to enhance our understanding of how these complex molecules interact with biological systems. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being used to determine high-resolution structures of protein-ligand complexes involving N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-2-phenylbutanamide. These structural insights are invaluable for guiding medicinal chemistry efforts aimed at optimizing potency and selectivity.

The potential therapeutic applications of N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-y1}-2-pheny1butanamide are still being explored; however; preliminary findings suggest its relevance in addressing several health conditions. For example; studies have hinted at its ability; to modulate pathways associated with neurodegenerative diseases by interacting with specific protein targets involved in neuronal survival and death. Furthermore; its structural features may make it useful in developing treatments for metabolic disorders by influencing key enzymes involved in glucose metabolism.

In conclusion; N-{2-tert-butyl); 2-H; 4-H; 6-H-thieno[3; 4-c)pyrazol); 3-y1)-2-pheny1butanamide (CAS No.) represents a fascinating subject for pharmaceutical research due to its intricate structure; unique substituents; and promising biological activities. Ongoing studies aim to elucidate its mechanism(s) of action; optimize its pharmacological profile; and explore its therapeutic potential across multiple disease areas. As our understanding of this compound grows; so too does our hope that it will contribute significantly to future advancements in medicine.